(1R,14S)-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol

• Molecular Formula: C37H40N2O6
• Molecular Weight: 608.7 g/mol
• IUPAC Name: (1R,14S)-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol
• InChI: InChI=1S/C37H40N2O6/c1-38-14-12-24-19-31(42-4)33-21-27(24)28(38)16-22-6-9-26(10-7-22)44-32-18-23(8-11-30(32)41-3)17-29-35-25(13-15-39(29)2)20-34(43-5)36(40)37(35)45-33/h6-11,18-21,28-29,40H,12-17H2,1-5H3/t28-,29+/m1/s1
• InChI Key: IIQSJHUEZBTSAT-WDYNHAJCSA-N
• Isomeric SMILES: CN1CCC2=CC(=C3C=C2[C@H]1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)C[C@H]6C7=C(O3)C(=C(C=C7CCN6C)OC)O)OC)OC
• SMILES: CN1CCC2=CC(=C3C=C2C1CC4=CC=C(C=C4)OC5=C(C=CC(=C5)CC6C7=C(O3)C(=C(C=C7CCN6C)OC)O)OC)OC
• synonyms: (1beta)-isomer of fangchinoline; 7-O-demethyl-tetrandrine; 7-O-demethyltetrandrine; berbaman-7-ol, 6,6',12-trimethoxy-2,2'-dimethyl-, (1beta)-; fangchinoline; isofangchinoline; limacine; thaligine; thalrugosine

Description

(1R,14S)-9,20,25-trimethoxy-15,30-dimethyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaen-21-ol is a natural product found in Thalictrum sachalinense, Stephania tetrandra, and other organisms with data available.

Scientific Research Applications

Catalysis and Hydrolysis The compound exhibits catalytic properties, particularly in hydrolyzing phosphate diesters. Mono- and dinuclear lanthanum complexes of the compound have demonstrated the ability to effectively catalyze the hydrolysis of bis(4-nitrophenyl) phosphate (Jurek, Jurek, & Martell, 2000).

Structural Flexibility and Interactions The compound's structure allows for interesting geometric isomers and interactions. For example, geometrical isomers of a related compound exhibit significant differences in their molecular structure, impacting their chemical properties (Maverick, Knobler, Trueblood, & Ho, 1997).

Molecular Inclusion and Self-Assembly This compound is also involved in molecular inclusion phenomena. Studies have shown its ability to form one-dimensional self-inclusion polymers, demonstrating its potential in supramolecular chemistry (Thuéry, Nierlich, Vicens, & Masci, 2001).

Metal Ion Complexation It exhibits a remarkable capability to complex with various metal ions, such as Cu2+, Cd2+, Mn2+, and Zn2+. This complexation is influenced by stoichiometry, metal ion, and pH values, suggesting its potential in coordination chemistry (He, Martell, Motekaitis, & Reibenspies, 2000).

Computational Studies Computational studies have been conducted to understand the molecular structure and electronic properties of related compounds. These studies, using density functional theory, provide insights into the molecular geometry and reactivity (Shiva, Shahbazi, Shahriar, & Ghammamy, 2014).